Cas no 418787-71-0 (2-{3-(2-Naphthyloxy)propylamino}ethanol Hydrochloride)
2-{3-(2-Naphthyloxy)propylamino}ethanol Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-((3-(Naphthalen-2-yloxy)propyl)amino)ethanol
- 2-(3-naphthalen-2-yloxypropylamino)ethanol
- DB-192374
- DTXSID60386099
- Chembrdg-bb 5563953
- Z56878937
- AKOS001059416
- 2-{[3-(2-NAPHTHYLOXY)PROPYL]AMINO}ETHANOL
- AB00089388-01
- 418787-71-0
- 2-{3-(2-Naphthyloxy)propylamino}ethanol Hydrochloride
-
- MDL: MFCD01454825
- Inchi: 1S/C15H19NO2/c17-10-9-16-8-3-11-18-15-7-6-13-4-1-2-5-14(13)12-15/h1-2,4-7,12,16-17H,3,8-11H2
- InChI Key: OVVXVESWNDKFHC-UHFFFAOYSA-N
- SMILES: O(C1C=CC2C=CC=CC=2C=1)CCCNCCO
Computed Properties
- Exact Mass: 245.141578849g/mol
- Monoisotopic Mass: 245.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 41.5Ų
2-{3-(2-Naphthyloxy)propylamino}ethanol Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B504485-10mg |
2-{[3-(2-Naphthyloxy)propyl]amino}ethanol Hydrochloride |
418787-71-0 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B504485-50mg |
2-{[3-(2-Naphthyloxy)propyl]amino}ethanol Hydrochloride |
418787-71-0 | 50mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B504485-100mg |
2-{[3-(2-Naphthyloxy)propyl]amino}ethanol Hydrochloride |
418787-71-0 | 100mg |
$ 80.00 | 2022-06-07 |
2-{3-(2-Naphthyloxy)propylamino}ethanol Hydrochloride Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 2-{3-(2-Naphthyloxy)propylamino}ethanol Hydrochloride
Introduction to 2-{3-(2-Naphthyloxy)propylamino}ethanol Hydrochloride (CAS No. 418787-71-0)
2-{3-(2-Naphthyloxy)propylamino}ethanol Hydrochloride (CAS No. 418787-71-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as NPE-HCl, is characterized by its unique molecular structure, which includes a naphthyl group and an amino alcohol moiety. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for various applications in drug development and biochemical studies.
The molecular formula of 2-{3-(2-Naphthyloxy)propylamino}ethanol Hydrochloride is C15H19NO2·HCl, with a molecular weight of approximately 286.78 g/mol. The compound's structure features a naphthyl ring attached to a propylamine chain, which is further linked to an ethanol group. This arrangement provides the molecule with distinct chemical properties, including high lipophilicity and the ability to interact with specific biological targets.
In recent years, NPE-HCl has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a modulator of ion channels and receptors. Research has shown that NPE-HCl can interact with various ion channels, such as voltage-gated sodium channels (Nav) and potassium channels (Kv), potentially influencing neuronal excitability and pain signaling pathways. These findings have sparked interest in exploring its use as a novel analgesic agent.
Beyond its potential as an analgesic, NPE-HCl has also been investigated for its effects on the central nervous system (CNS). Studies have demonstrated that it can cross the blood-brain barrier, suggesting its potential utility in treating neurological disorders such as epilepsy and neurodegenerative diseases. The compound's ability to modulate neurotransmitter systems, particularly those involving serotonin and dopamine, has been highlighted in several preclinical studies.
The pharmacokinetic properties of NPE-HCl have been another focus of research. Initial studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and has a moderate half-life, allowing for sustained therapeutic effects. Additionally, its low toxicity profile in animal models suggests that it may be suitable for long-term use in clinical settings.
In the realm of drug discovery, NPE-HCl has been used as a lead compound for the development of more potent and selective analogs. Structure-activity relationship (SAR) studies have identified key structural features that contribute to its biological activity, guiding the design of optimized derivatives with enhanced efficacy and reduced side effects. These efforts have led to the identification of several promising candidates that are currently undergoing preclinical evaluation.
The safety profile of NPE-HCl has been thoroughly assessed through various toxicological studies. In vitro assays have shown that it does not exhibit significant cytotoxicity or genotoxicity at relevant concentrations. Animal studies have further confirmed its safety, with no adverse effects observed at therapeutic doses. These findings support the potential for advancing NPE-HCl into clinical trials.
Clinical trials are an essential step in translating preclinical findings into practical therapeutic applications. While no human trials have been reported for NPE-HCl to date, the positive preclinical data provide a strong foundation for future investigations. Researchers are currently designing Phase I trials to evaluate the safety and pharmacokinetics of the compound in healthy volunteers.
In conclusion, 2-{3-(2-Naphthyloxy)propylamino}ethanol Hydrochloride (CAS No. 418787-71-0), or NPE-HCl, is a promising compound with diverse potential applications in medicine and biology. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, the future prospects for this compound appear highly promising.
418787-71-0 (2-{3-(2-Naphthyloxy)propylamino}ethanol Hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)